Cas no 76470-35-4 (5-Hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylic Acid)

• Product Name: 5-Hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylic Acid
• CAS No: 76470-35-4
• MF: C₆H₅NO₄
• MW: 155.108201742172
• MDL: MFCD16659014
• CID: 1082316
• Update Time: 2025-05-20

5-Hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,6-dihydro-5-hydroxy-6-oxo-3-Pyridinecarboxylic acid
• 3-Pyridinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-
• 5-hydroxy-6-oxo-1H-pyridine-3-carboxylic acid
• 2,3-Dihydroxy-pyridin-5-carbonsaeure
• 5,6-Dihydroxynicotinic acid
• 5-Hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylic Acid
• Nicotinic acid,5,6-dihydroxy
• 1,6-Dihydro-5-hydroxy-6-oxo-nicotinic acid
• NIOSH/QT1527000
• Nicotinic acid, 5,6-dihydroxy-
• 5025AJ
• SY028099
• QT15270000
• 5-Hydroxy-6-oxo-1,6-dihydropyridine-3-c

• MDL： MFCD16659014
• Inchi： 1S/C6H5NO4/c8-4-1-3(6(10)11)2-7-5(4)9/h1-2,8H,(H,7,9)(H,10,11)
• InChI Key： GNZULNKSXZNZBO-UHFFFAOYSA-N
• SMILES： OC1C(NC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 155.02200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 276
• Topological Polar Surface Area: 86.6

Experimental Properties

• Boiling Point: 375.5℃ at 760 mmHg
• PSA: 90.65000
• LogP: 0.19100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylic Acid

5-Hydroxy-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid (CAS No: 76470-35-4)

5-Hydroxy-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid, also known by its CAS number 76470-35, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are known for their versatile applications in drug design and synthesis. The structure of this compound features a pyridine ring with hydroxyl and carboxyl groups at specific positions, making it a valuable intermediate in various chemical reactions.

Recent studies have highlighted the potential of 5-Hydroxy-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of anti-inflammatory agents and antioxidants, leveraging its unique chemical properties to enhance the efficacy of these compounds. The presence of the hydroxyl group at position 5 and the carboxyl group at position 3 contributes to its ability to participate in hydrogen bonding and other intermolecular interactions, which are crucial for biological activity.

The synthesis of this compound typically involves multi-step reactions, often starting from simple precursors like aldehydes or ketones. The formation of the dihydropyridine ring is a critical step, often achieved through cyclization reactions under specific conditions. The introduction of functional groups such as hydroxyl and carboxyl groups is carefully controlled to ensure the desired stereochemistry and regioselectivity.

In terms of applications, 5-Hydroxy-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid has shown promise in the pharmaceutical industry as a building block for more complex molecules. Its ability to undergo various transformations makes it a valuable asset in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

The latest research has also focused on the environmental impact and biodegradability of this compound. Studies have shown that under certain conditions, it can be efficiently degraded by microorganisms, reducing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices.

In conclusion, 5-Hydroxy-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid, with its CAS number 76470-35 strong>, stands out as a versatile and valuable compound in modern chemistry. Its role in drug development, coupled with its potential for sustainable synthesis and application, underscores its importance in both academic research and industrial settings.